Cas no 2228614-23-9 (tert-butyl N-1-amino-3-(9H-fluoren-9-yl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(9H-fluoren-9-yl)propan-2-ylcarbamate
• CAS No: 2228614-23-9
• MF: C₂₁H₂₆N₂O₂
• MW: 338.443345546722
• CID: 5913895
• PubChem ID: 165826151
• Update Time: 2025-08-05

tert-butyl N-1-amino-3-(9H-fluoren-9-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(9H-fluoren-9-yl)propan-2-ylcarbamate
• EN300-1892420
• 2228614-23-9
• tert-butyl N-[1-amino-3-(9H-fluoren-9-yl)propan-2-yl]carbamate

• Inchi： 1S/C21H26N2O2/c1-21(2,3)25-20(24)23-14(13-22)12-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19H,12-13,22H2,1-3H3,(H,23,24)
• InChI Key： PNEWAANJCCMSTH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(CN)CC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 338.199428076g/mol
• Monoisotopic Mass: 338.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-1-amino-3-(9H-fluoren-9-yl)propan-2-ylcarbamate

Introduction to Tert-butyl N-1-amino-3-(9H-fluoren-9-yl)propan-2-ylcarbamate (CAS No. 2228614-23-9)

Tert-butyl N-1-amino-3-(9H-fluoren-9-yl)propan-2-ylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2228614-23-9, represents a unique structural motif combining a fluorene moiety with an amino acid-derived carbamate functionality. The presence of a tert-butyl group at the carbamate position not only enhances the stability of the molecule but also influences its solubility and reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The fluorene component, a polycyclic aromatic hydrocarbon, is widely recognized for its role in enhancing the metabolic stability and lipophilicity of drug candidates. In recent years, fluorene-based scaffolds have been increasingly explored in medicinal chemistry due to their ability to improve pharmacokinetic profiles and binding affinity. The integration of this moiety into Tert-butyl N-1-amino-3-(9H-fluoren-9-yl)propan-2-ylcarbamate suggests potential applications in the development of novel therapeutic agents targeting various biological pathways.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of peptide mimetics and protease inhibitors. The carbamate linkage mimics peptide bonds, allowing for the design of molecules that can interact with proteases in a manner similar to natural peptides. This has been particularly relevant in the development of treatments for inflammatory diseases, cancer, and infectious disorders. Recent studies have highlighted the importance of such carbamate-containing compounds in modulating enzyme activity, with several preclinical candidates showing promising results in vitro and in vivo.

The tert-butyl group serves multiple purposes in this context. It acts as a steric shield, protecting reactive sites from unwanted side reactions and improving the compound's resistance to hydrolysis. Additionally, the tert-butyl moiety can influence electronic properties, affecting both the compound's solubility in organic solvents and its interaction with biological targets. These features make Tert-butyl N-1-amino-3-(9H-fluoren-9-yl)propan-2-ylcarbamate a versatile tool for medicinal chemists seeking to optimize drug-like properties.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications influence biological activity. Molecular modeling studies indicate that the fluorene ring can adopt multiple conformations, which may be critical for binding to specific protein targets. The presence of the amino group at position 1 allows for further derivatization, enabling chemists to fine-tune interactions with biological receptors. This flexibility has been leveraged in several high-throughput screening campaigns aimed at identifying novel drug candidates.

In addition to its applications in drug discovery, Tert-butyl N-1-amino-3-(9H-fluoren-9-yl)propan-2-ylcarbamate has shown potential as an intermediate in materials science. The combination of fluorene and carbamate functionalities makes it a candidate for developing organic semiconductors or luminescent materials. These properties are particularly relevant in the field of optoelectronics, where such compounds could contribute to advancements in light-emitting diodes (LEDs) and organic photovoltaics.

The synthesis of this compound typically involves multi-step organic reactions, starting from commercially available precursors such as fluorene derivatives and amino acid esters. Key steps include nucleophilic substitution reactions to introduce the carbamate linkage followed by protection-deprotection strategies to manipulate reactivity. Advances in synthetic methodologies have enabled more efficient routes, reducing both reaction times and byproduct formation.

Evaluation of Tert-butyl N-1-amino-3-(9H-fluoren-9-yl)propan-2-ylcarbamate's biological activity has revealed intriguing insights into its potential therapeutic applications. Preclinical data suggest that derivatives of this compound exhibit inhibitory effects on enzymes implicated in cancer progression and inflammation. For instance, modifications aimed at enhancing binding affinity to cyclooxygenase (COX) enzymes have led to compounds with anti-inflammatory potential comparable to known therapeutics but with improved selectivity profiles.

The role of fluorinated aromatic rings in modulating pharmacokinetic parameters cannot be overstated. The electron-deficient nature of fluorene enhances metabolic stability by resisting oxidation processes that would otherwise lead to degradation. This characteristic is particularly valuable for drugs intended for long-term use or those requiring prolonged circulation times within the body. The tert-butyl group, while providing steric hindrance, does not significantly alter these metabolic pathways, ensuring that the benefits of fluorene incorporation are maximized.

Future directions for research on Tert-butyl N-1-amino-3-(9H-fluoren-9-yll)propan -2 -y lcarbamate include exploring its role as a scaffold for next-generation biologics and biopharmaceuticals. The ability to conjugate this compound with peptides or antibodies could open new avenues for targeted therapies, where site-specific modifications enhance delivery and efficacy. Furthermore, advances in green chemistry principles may lead to more sustainable synthetic routes, reducing environmental impact while maintaining high yields and purity standards.

In conclusion,Tert-butyl N -1 -amino -3 -( 9 H -fluoren - 9 - yl ) propan -2 - y lcarbamate ( CAS No . 2228614 -23 - 9 ) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications . Its combination of stability , solubility , and bioactivity makes it an indispensable tool for researchers seeking innovative solutions across multiple therapeutic areas . As our understanding of molecular interactions continues to evolve , compounds like this will undoubtedly play a pivotal role in shaping the future landscape of drug discovery and development .